Cas no 1031934-49-2 (3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide)

• Product Name: 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
• CAS No: 1031934-49-2
• MF: C₂₅H₂₁N₅O₃
• MW: 439.465945005417
• CID: 5383177
• Update Time: 2025-07-20

3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide
• 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

• Inchi： 1S/C25H21N5O3/c1-33-19-10-7-17(8-11-19)22-23-27-25(32)20-12-9-18(15-21(20)30(23)29-28-22)24(31)26-14-13-16-5-3-2-4-6-16/h2-12,15H,13-14H2,1H3,(H,26,31)(H,27,32)
• InChI Key： KEKXPLGFEVHSBX-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=C(OC)C=C3)=C1NC(=O)C1=C2C=C(C(NCCC2=CC=CC=C2)=O)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

Exploring the Potential of 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide (CAS No. 1031934-49-2) in Modern Pharmaceutical Research

The compound 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide (CAS No. 1031934-49-2) has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. As a triazoloquinazoline derivative, this molecule combines a triazole ring with a quinazoline core, creating a versatile scaffold that has shown promise in various biomedical research areas. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new possibilities in drug discovery and development.

One of the most compelling aspects of CAS No. 1031934-49-2 is its potential role in targeting specific biological pathways. Recent studies have explored its interaction with enzyme inhibition, particularly in the context of kinase modulation. This aligns with current trends in precision medicine, where researchers are actively searching for novel compounds that can selectively modulate disease-related proteins. The presence of both methoxyphenyl and phenylethyl moieties in its structure contributes to its unique binding properties, making it a subject of intense investigation in computational chemistry and molecular docking studies.

From a synthetic chemistry perspective, the preparation of 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide involves sophisticated heterocyclic synthesis techniques. The triazole-quinazoline fusion presents interesting challenges in terms of regioselectivity and yield optimization. Many research groups are currently investigating improved synthetic routes to this compound, as evidenced by the growing number of publications focusing on multi-step organic synthesis of similar complex heterocycles. These efforts are crucial for ensuring sufficient material supply for both preclinical studies and potential scale-up processes.

The physicochemical properties of CAS 1031934-49-2 make it particularly interesting for pharmaceutical formulation development. Its moderate lipophilicity, influenced by the methoxy and carboxamide functional groups, suggests potential for balanced membrane permeability and solubility. This characteristic is highly sought after in modern drug design, where the industry faces ongoing challenges with bioavailability enhancement of new chemical entities. Computational ADMET predictions for this compound indicate favorable parameters, though experimental validation studies are still ongoing in various research institutions.

Recent patent literature reveals growing commercial interest in triazolo[1,5-a]quinazoline derivatives, with several applications mentioning structural analogs of 1031934-49-2. This trend reflects the broader pharmaceutical industry's focus on novel heterocyclic compounds as potential leads for various therapeutic areas. While specific clinical applications remain proprietary information in many cases, the structural features of this compound suggest potential utility in areas currently dominated by small molecule inhibitors and signal transduction modulators.

Quality control and analytical characterization of 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide present unique challenges due to its complex structure. Advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to ensure compound purity and structural verification. These analytical methods are particularly crucial when investigating potential polymorphic forms of the compound, which could significantly impact its pharmaceutical properties.

As the scientific community continues to explore CAS 1031934-49-2, its potential applications in medicinal chemistry and drug discovery are becoming increasingly apparent. The compound's unique combination of hydrogen bond donors and acceptors, along with its aromatic systems, makes it a valuable template for designing new bioactive molecules. Future research directions may include detailed pharmacological profiling, target identification studies, and optimization of its drug-like properties to enhance its therapeutic potential.

Environmental and regulatory considerations for 1031934-49-2 are also important aspects of current research. As with any new chemical entity, thorough evaluation of its ecotoxicological profile and biodegradability will be necessary as development progresses. The pharmaceutical industry's growing emphasis on green chemistry principles has prompted investigations into more sustainable synthesis routes for such complex molecules, including potential catalytic methods and atom-economical transformations.

In conclusion, 3-(4-methoxyphenyl)-5-oxo-N-(2-phenylethyl)-4H,5H-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide represents an exciting area of research at the intersection of organic chemistry and pharmaceutical sciences. Its structural complexity and potential biological activities make it a compelling subject for continued investigation. As research progresses, this compound may contribute to the development of new therapeutic agents addressing unmet medical needs, while also advancing our understanding of structure-based drug design principles for complex heterocyclic systems.